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Compound of Interest

ethyl 3-(3,4-
Compound Name:
dihydroxyphenyl)propanoate

cat. No.: B1329750

Technical Dossier: Ethyl 3-(3,4-
dihydroxyphenyl)propanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties and a
hypothetical framework for the experimental characterization of Ethyl 3-(3,4-
dihydroxyphenyl)propanoate, a compound of interest in various research and development
domains.

Core Compound Data

The fundamental molecular properties of Ethyl 3-(3,4-dihydroxyphenyl)propanoate are
summarized below.
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Parameter Value Reference
Molecular Formula C11H1404 [1]
Molecular Weight 210.230 g/mol [1]

Ethyl 3-(3,4-

dihydroxyphenyl)propionate,
Synonyms [1]

Benzenepropanoic acid, 3,4-

dihydroxy-, ethyl ester

CAS Number 3967-57-5

[1]

Hypothetical Experimental Protocols

The following sections outline detailed methodologies for the comprehensive characterization

of Ethyl 3-(3,4-dihydroxyphenyl)propanoate.

Protocol 1: Purity and Identity Confirmation via High-
Performance Liquid Chromatography (HPLC) and Mass

Spectrometry (MS)

Objective: To determine the purity of a sample of Ethyl 3-(3,4-dihydroxyphenyl)propanoate

and confirm its molecular weight.

Materials:

Ethyl 3-(3,4-dihydroxyphenyl)propanoate sample

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (MS grade)

C18 reverse-phase HPLC column

HPLC system with UV detector
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» Mass spectrometer with electrospray ionization (ESI) source
Procedure:

o Sample Preparation: Prepare a 1 mg/mL stock solution of Ethyl 3-(3,4-
dihydroxyphenyl)propanoate in acetonitrile. Dilute to a final concentration of 10 pg/mL with
the mobile phase.

¢ HPLC Conditions:

Mobile Phase A: Water with 0.1% formic acid

[¢]

o Mobile Phase B: Acetonitrile with 0.1% formic acid

o Gradient: Start with 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, and then
return to initial conditions and equilibrate for 5 minutes.

o Flow Rate: 1.0 mL/min
o Column Temperature: 30°C
o Detection Wavelength: 280 nm
e Mass Spectrometry Conditions:
o lonization Mode: ESI positive and negative
o Scan Range: m/z 50-500
o Capillary Voltage: 3.5 kV
o Source Temperature: 120°C

o Data Analysis: Analyze the HPLC chromatogram for peak purity. Analyze the mass spectrum
to confirm the [M+H]* and/or [M-H]~ ions corresponding to the molecular weight of Ethyl 3-
(3,4-dihydroxyphenyl)propanoate.
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Protocol 2: Structural Elucidation via Nuclear Magnetic
Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure of Ethyl 3-(3,4-dihydroxyphenyl)propanoate.

Materials:

Ethyl 3-(3,4-dihydroxyphenyl)propanoate sample (= 5 mg)

Deuterated chloroform (CDCIs) or Deuterated dimethyl sulfoxide (DMSO-ds)

NMR tubes

NMR spectrometer (400 MHz or higher)

Procedure:

Sample Preparation: Dissolve the sample in the appropriate deuterated solvent.

¢ H NMR Spectroscopy: Acquire a proton NMR spectrum to identify the chemical shifts,
integration, and coupling constants of the hydrogen atoms.

e 13C NMR Spectroscopy: Acquire a carbon-13 NMR spectrum to identify the chemical shifts of
the carbon atoms.

¢ 2D NMR (COSY, HSQC): Perform 2D NMR experiments as needed to establish connectivity
between protons and carbons.

o Data Analysis: Interpret the NMR spectra to confirm the arrangement of atoms and functional
groups in the molecule.

Logical and Workflow Diagrams

The following diagrams illustrate key relationships and workflows relevant to the study of Ethyl
3-(3,4-dihydroxyphenyl)propanoate.
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Caption: Synthetic pathway for Ethyl 3-(3,4-dihydroxyphenyl)propanoate.
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Caption: Analytical workflow for compound characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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